Cas no 159435-02-6 (4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone)

4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone is a specialized benzophenone derivative featuring a dimethylamino group at the 4-position, a hydroxyl group at the 2-position, and a methoxycarbonyl substituent at the 2’-position, along with a nitro group at the 5’-position. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which enables its use as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and materials science research. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity in selective transformations, making it valuable for designing tailored synthetic routes. Its well-defined structure ensures consistent performance in applications requiring precise molecular modifications.

4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone structure

159435-02-6 structure

Product Name:4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone

CAS No:159435-02-6

MF:C₁₇H₁₆N₂O₆

MW:344.318744659424

CID:824922

Update Time:2025-05-25

4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

- 4-DIMETHYLAMINO-2-HYDROXY-2'-METHOXYCARBONYL-5'-NITROBENZOPHENONE
- 4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone
- Methyl 2-[4-(dimethylamino)-2-hydroxybenzoyl]-4-nitrobenzoate
- Inchi： 1S/C17H16N2O6/c1-18(2)10-4-7-13(15(20)9-10)16(21)14-8-11(19(23)24)5-6-12(14)17(22)25-3/h4-9,20H,1-3H3
- InChI Key： WUPOAAZRMLZXEJ-UHFFFAOYSA-N
- SMILES： C1(C=C(C=CC=1C(=O)OC)[N+]([O-])=O)C(=O)C1=CC=C(N(C)C)C=C1O

Experimental Properties

Melting Point: 175-177°C

4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D460905-25mg	4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone	159435-02-6	25mg	$ 115.00	2023-09-07
TRC	D460905-50mg	4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone	159435-02-6	50mg	$ 138.00	2023-09-07
TRC	D460905-100mg	4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone	159435-02-6	100mg	$ 431.00	2023-09-07
TRC	D460905-250mg	4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone	159435-02-6	250mg	$741.00	2023-05-18
TRC	D460905-500mg	4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone	159435-02-6	500mg	$1034.00	2023-05-18

4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on 4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone

Recent Advances in the Study of 4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone (CAS: 159435-02-6)

The compound 4-Dimethylamino-2-hydroxy-2’-methoxycarbonyl-5’-nitrobenzophenone (CAS: 159435-02-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This benzophenone derivative exhibits a complex molecular architecture featuring both electron-donating (dimethylamino) and electron-withdrawing (nitro) groups, making it particularly interesting for photochemical studies and drug development.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated this compound's remarkable ability to function as a photosensitizer in photodynamic therapy (PDT). The presence of the nitro group at the 5' position significantly enhances intersystem crossing efficiency, leading to improved singlet oxygen generation - a crucial mechanism in PDT applications for cancer treatment. Researchers at MIT have further modified this scaffold to develop targeted therapies with reduced side effects.

In synthetic chemistry, 159435-02-6 has emerged as a valuable intermediate for constructing more complex pharmaceutical compounds. A 2024 Nature Communications paper detailed its use in the synthesis of novel kinase inhibitors, where the methoxycarbonyl group served as a key handle for subsequent modifications. The compound's crystalline properties have also been exploited in materials science applications, particularly in the development of organic semiconductors.

Pharmacokinetic studies conducted in 2023 revealed interesting metabolic pathways for this molecule. The dimethylamino group undergoes N-demethylation as the primary metabolic route, while the nitro group can be reduced to an amine under physiological conditions. These transformations create active metabolites that may contribute to the compound's biological effects, though further toxicological evaluation is needed.

Current research directions focus on optimizing the compound's physicochemical properties through structural modifications. Computational chemistry approaches, including density functional theory (DFT) calculations, are being employed to predict and enhance its photophysical characteristics. Several pharmaceutical companies have included derivatives of 159435-02-6 in their preclinical pipelines, particularly for dermatological applications and as potential antimicrobial agents.

The compound's mechanism of action appears to involve multiple pathways, including reactive oxygen species generation and protein binding through its benzophenone core. Recent crystallographic studies have revealed specific interactions with biological targets, providing a structural basis for rational drug design. These findings were published in a 2024 issue of ACS Chemical Biology, highlighting the molecule's versatility as both a therapeutic agent and a chemical probe.

Future research directions include exploring the compound's potential in combination therapies and investigating its use as a molecular scaffold for developing targeted drug delivery systems. The unique photochemical properties of 159435-02-6 continue to inspire innovative applications in both medicine and materials science, making it a compound of significant ongoing interest in chemical biology research.